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Compound of Interest

2-Amino-5-bromo-N,N-
Compound Name:

dimethylbenzamide

Cat. No.: B590522

Technical Guide: 2-Amino-5-bromo-N,N-
dimethylbenzamide

For: Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2-Amino-5-bromo-N,N-
dimethylbenzamide, a substituted benzamide of interest in chemical and pharmaceutical
research. While specific experimental protocols and biological pathway data for this exact
compound are not extensively available in published literature, this document consolidates the
known properties and provides generalized methodologies based on closely related analogs.
The benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous therapeutic agents.[1] This guide aims to serve as a valuable resource for
researchers working with this and similar molecules.

Chemical Identity and Properties

The fundamental identification and physicochemical properties of 2-Amino-5-bromo-N,N-
dimethylbenzamide are summarized below.
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Property Value Source(s)
CAS Number 139253-79-5 [2][3][4]
Molecular Formula CoH11BrN20 [3]
Molecular Weight 243.10 g/mol [3]

2-amino-5-bromo-N,N-
IUPAC Name ) ) [3]
dimethylbenzamide

SMILES O=C(N(C)C)C1=CC(Br)=CC= -
CIN

Purity (Typical) >95% [3]

Note: The properties listed are based on information from chemical suppliers and databases.
Experimental verification is recommended.

General Synthetic and Analytical Methodologies

Due to the absence of specific published experimental protocols for 2-Amino-5-bromo-N,N-
dimethylbenzamide, this section outlines generalized procedures for the synthesis and
analysis of similar 2-aminobenzamide derivatives. These methods are intended to serve as a
starting point for laboratory investigation.

General Synthetic Approach

A plausible synthetic route to 2-Amino-5-bromo-N,N-dimethylbenzamide can be
conceptualized from commercially available starting materials. A general workflow is depicted
below.

Generalized Synthesis

. . \ Reaction Step 1 . Reaction Step 2 .
Starting Materlalj Intermediate g Final Product
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Caption: Generalized synthetic workflow for 2-aminobenzamides.
Experimental Protocol (Hypothetical):

A potential synthesis could involve the amidation of a suitable 2-amino-5-bromobenzoic acid
derivative.

» Activation of Carboxylic Acid: 2-Amino-5-bromobenzoic acid is reacted with a chlorinating
agent (e.qg., thionyl chloride or oxalyl chloride) in an inert solvent (e.g., dichloromethane or
THF) to form the corresponding acyl chloride.

o Amidation: The resulting acyl chloride is then reacted with dimethylamine in the presence of
a base (e.qg., triethylamine or pyridine) to yield 2-Amino-5-bromo-N,N-dimethylbenzamide.

o Work-up and Purification: The reaction mixture is typically quenched with water, and the
product is extracted with an organic solvent. The organic layer is then washed, dried, and
concentrated. The crude product can be purified by techniques such as recrystallization or
column chromatography.

Analytical Characterization Workflow

The identity and purity of the synthesized compound should be confirmed using a combination
of spectroscopic and chromatographic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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